Cas no 361364-88-7 (4-Propionylamino-furazan-3-carboxylic acid)

4-Propionylamino-furazan-3-carboxylic acid is a heterocyclic compound featuring a furazan core functionalized with a propionylamino group at the 4-position and a carboxylic acid at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for further derivatization. The carboxylic acid moiety enables coupling reactions, while the propionylamino group offers potential for additional functionalization. Its rigid furazan scaffold contributes to stability and may influence the physicochemical properties of derived compounds. The compound is of interest in medicinal chemistry for the development of bioactive molecules due to its balanced polarity and synthetic flexibility. Proper handling and storage are recommended to maintain stability.
4-Propionylamino-furazan-3-carboxylic acid structure
361364-88-7 structure
Product Name:4-Propionylamino-furazan-3-carboxylic acid
CAS No:361364-88-7
MF:C6H7N3O4
MW:185.137480974197
CID:1076335
PubChem ID:3142694
Update Time:2025-05-28

4-Propionylamino-furazan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Propionylamino-furazan-3-carboxylic acid
    • Oprea1_186182
    • 4-(Propionylimino)-4,5-dihydro-1,2,5-oxadiazole-3-carboxylic acid
    • STK676674
    • 4-propanamido-1,2,5-oxadiazole-3-carboxylic acid
    • 361364-88-7
    • 4-Propionamido-1,2,5-oxadiazole-3-carboxylic acid
    • CS-0360191
    • 4-Propionamido-1,2,5-oxadiazole-3-carboxylicacid
    • 4-(propanoylamino)-1,2,5-oxadiazole-3-carboxylic Acid
    • AKOS005594542
    • 4-(propionylamino)-1,2,5-oxadiazole-3-carboxylic acid
    • AG-205/15155022
    • MDL: MFCD02646950
    • Inchi: 1S/C6H7N3O4/c1-2-3(10)7-5-4(6(11)12)8-13-9-5/h2H2,1H3,(H,11,12)(H,7,9,10)
    • InChI Key: LOKOBMSWDMCGRI-UHFFFAOYSA-N
    • SMILES: O1N=C(C(=O)O)C(=N1)NC(CC)=O

Computed Properties

  • Exact Mass: 185.04365571g/mol
  • Monoisotopic Mass: 185.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 105Ų

4-Propionylamino-furazan-3-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-Propionylamino-furazan-3-carboxylic acid Pricemore >>

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